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Compound of Interest

Compound Name: Lithium bis(fluorosulfonyl)imide

Cat. No.: B600051

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lithium
bis(fluorosulfonyl)imide (LiFSI) as an electrolyte salt to improve the low-temperature
performance of lithium-ion batteries. Detailed protocols for electrolyte preparation, battery
assembly, and electrochemical testing are provided to enable researchers to effectively utilize
LiFSI in their own investigations.

Introduction: The Low-Temperature Challenge in
Lithium-lon Batteries

Conventional lithium-ion batteries often experience a significant drop in performance at sub-
zero temperatures. This is primarily due to the properties of the standard electrolyte salt, lithium
hexafluorophosphate (LiIPF6), in carbonate-based electrolytes. At low temperatures, the
viscosity of the electrolyte increases, leading to a decrease in ionic conductivity. Furthermore,
the charge transfer kinetics at the electrode-electrolyte interface become sluggish, and the
solid electrolyte interphase (SEI) layer can become brittle and resistive, all of which contribute
to reduced capacity and power output.

LiFSI has emerged as a promising alternative to LiPF6 to overcome these low-temperature
limitations. Its unique molecular structure and properties lead to the formation of a more stable
and flexible SEI layer, which is crucial for efficient ion transport in cold environments. LiFSI-
based electrolytes generally exhibit higher ionic conductivity and lower charge transfer
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resistance at low temperatures compared to their LIPF6 counterparts, translating to significantly
improved battery performance.

Advantages of LiFSI in Low-Temperature
Applications

The primary advantages of using LiFSI in electrolytes for low-temperature lithium-ion batteries
include:

o Higher lonic Conductivity: LiFSI-based electrolytes maintain higher ionic conductivity at sub-
zero temperatures, facilitating faster lithium-ion transport.

e Improved SEI Layer Stability: LiFSI contributes to the formation of a more stable and flexible
SEI layer on the anode. This robust SEI layer is less prone to cracking and exhibits lower
resistance at low temperatures, allowing for more efficient lithium-ion diffusion.

o Lower Charge Transfer Resistance: The charge transfer resistance at the electrode-
electrolyte interface is significantly lower in LiFSI-based systems at cold temperatures,
leading to better kinetics and rate capability.

o Enhanced Capacity Retention: As a result of the above factors, batteries utilizing LiFSI in
their electrolyte demonstrate superior capacity retention and overall performance at low
temperatures.

o Better Thermal Stability: LiFSI possesses higher thermal stability compared to LiPF6, which
decomposes at a lower temperature (around 80°C) and can release hazardous hydrofluoric
acid (HF) in the presence of moisture. LiFSI's decomposition temperature is significantly
higher, in the range of 220-240°C, enhancing the overall safety of the battery.

Quantitative Performance Data

The following tables summarize the comparative performance of LiFSI and LiPF6 based
electrolytes at low temperatures, with data synthesized from various research findings.

Table 1: lonic Conductivity of LiFSI vs. LiPF6 Electrolytes at Low Temperatures
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Electrolyte

Temperature (°C)

lonic Conductivity

Reference

Composition (mS/cm)
1 M LiPF6 in

25 ~8.1
EC/DMC/EMC
1 M LiFSIin

25 ~10.5
EC/DMC/EMC
LiFSI-based

-40 ~2
electrolyte

Table 2: Capacity Retention of Cells with LiFSI vs. LiPF6 Electrolytes at Low Temperatures

Capacity
Cell Electrolyte Temperatur .
. C-Rate Retention Reference
Chemistry Salt e (°C)
(%)
NCM523 Gr LiPF6-based -20 4C
NCM523 Gr LiFSI-based -20 4C
LFP Gr LiPF6-based -80 -
LFP Gr LiFSI-based -80 -

Table 3: Charge Transfer Resistance (Rct) of Cells with LiFSI vs. LiPF6 Electrolytes at Low

Temperatures
Electrolyte Temperature
Cell Type Rct (Q) Reference
Salt (°C)
L . i Significantly
Li-ion LiPF6-based Decreasing )
increases
Lower than
Li-ion LiFSI-based Decreasing ]
LiPF6
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Experimental Protocols

The following protocols provide a detailed methodology for preparing LiFSI-based electrolytes
and evaluating their low-temperature performance in lithium-ion batteries.

Protocol for Electrolyte Preparation

This protocol describes the preparation of a LiFSI-based electrolyte with a common carbonate
solvent mixture. All procedures should be carried out in an argon-filled glovebox with H20 and
02 levels below 0.1 ppm.

Materials:

¢ Lithium bis(fluorosulfonyl)imide (LiFSI) powder (battery grade, >99.9% purity)
o Ethylene carbonate (EC) (battery grade, anhydrous)

o Ethyl methyl carbonate (EMC) (battery grade, anhydrous)

e Dimethyl carbonate (DMC) (battery grade, anhydrous)

e Magnetic stirrer and stir bars

» Precision balance (£0.1 mg)

e Volumetric flasks and pipettes

Procedure:

e Solvent Mixture Preparation:

o In the glovebox, prepare the desired solvent mixture by volume or weight ratio. A common
mixture for low-temperature applications is EC:EMC:DMC in a 1:1:1 or 3:7 volume ratio.

o For example, to prepare 100 mL of a 1:1:1 (v/v/v) mixture, combine 33.3 mL of EC, 33.3
mL of EMC, and 33.3 mL of DMC in a clean, dry bottle.

o LiFSI Dissolution:
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o Calculate the required mass of LiFSI to achieve the desired molar concentration (e.g., 1.0
M). The molecular weight of LiFSI is 187.07 g/mol .

o Slowly add the pre-weighed LiFSI powder to the solvent mixture while stirring continuously
with a magnetic stirrer.

o Continue stirring at room temperature until the LiFSI is completely dissolved. This may
take several hours.

o Electrolyte Storage:

o Store the prepared electrolyte in a tightly sealed container in the glovebox to prevent any
moisture contamination.

Protocol for CR2032 Coin Cell Assembly

This protocol details the assembly of CR2032-type coin cells for electrochemical testing. The
assembly must be performed inside an argon-filled glovebox.

Materials and Components:

CR2032 coin cell cases (casings, gaskets, springs, and spacers)

e Cathode and anode discs (e.g., NMC cathode, graphite anode)

e Separator discs (e.g., Celgard 2325)

o Prepared LiFSI-based electrolyte

e Crimping machine for CR2032 cells

o Tweezers (non-metallic tips recommended)

» Pipette for electrolyte dispensing

Procedure:

o Component Preparation: Ensure all components are dried under vacuum at an appropriate
temperature before transferring them into the glovebox (e.g., electrodes at 120°C, cell
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components at 60°C).

e Assembly Stack:

[e]

Place the negative-side casing (the larger cap) onto a clean surface.

o Place the anode disc in the center of the casing.

o Dispense a few drops of the LiFSI electrolyte onto the anode to wet it.
o Place a separator disc on top of the wetted anode.

o Add a few more drops of electrolyte to the separator.

o Place the cathode disc on top of the separator, ensuring it is centered.
o Add a final drop of electrolyte to the cathode.

o Place a stainless-steel spacer on top of the cathode.

o Place the spring on top of the spacer.

o Carefully place the gasket on top of the spring, ensuring it sits correctly within the casing.

[¢]

Place the positive-side casing (the smaller cap) on top to close the cell.
e Crimping:
o Transfer the assembled cell to the crimping machine.

o Apply pressure to seal the coin cell. The appropriate pressure will depend on the specific
crimping machine.

» Final Steps:
o Wipe the exterior of the sealed coin cell to remove any excess electrolyte.

o Allow the cell to rest for at least 12 hours before electrochemical testing to ensure proper
wetting of the electrodes.
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Protocol for Low-Temperature Electrochemical Testing

This protocol outlines the key electrochemical tests to evaluate the performance of the
assembled coin cells at low temperatures. A battery cycler and a temperature-controlled
chamber are required.

1. lonic Conductivity Measurement:
o Use a conductivity meter with a suitable probe designed for organic solvents.

» Place the electrolyte sample in the temperature-controlled chamber and allow it to stabilize
at the desired low temperature.

» Immerse the conductivity probe in the electrolyte and record the measurement.
* Repeat for a range of temperatures (e.g., 25°C down to -40°C).
2. Galvanostatic Charge-Discharge Cycling:

o Place the coin cells in the temperature-controlled chamber and connect them to the battery
cycler.

» Allow the cells to reach the target low temperature and stabilize for at least 4 hours.

o Perform a formation cycle at a low C-rate (e.g., C/20) at room temperature before low-
temperature testing.

o At the desired low temperature, cycle the cells at various C-rates (e.g., C/10, C/5, C/2, 1C)
within the appropriate voltage window for the electrode chemistry.

e Record the charge and discharge capacities for each cycle to determine capacity retention.
3. Electrochemical Impedance Spectroscopy (EIS):

 After the cell has stabilized at the desired low temperature and state of charge (SOC)
(typically 100% or 50% SOC), perform EIS.
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o Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100
kHz to 0.01 Hz).

» Analyze the resulting Nyquist plot to determine the bulk resistance (Rb) and charge transfer
resistance (Rct). The diameter of the semicircle in the high-to-medium frequency region
corresponds to Rct.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of LiFSI for
improved low-temperature battery performance.

Mechanism of LiFSI for Improved Low-Temperature Performance
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Caption: Mechanism of LiFSI's beneficial effects on low-temperature battery performance.
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Experimental Workflow for Low-Temperature Battery Evaluation
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Caption: Workflow for evaluating low-temperature performance of LiFSI-based electrolytes.

Logical Relationships of LiFSI Properties and Performance Metrics
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Caption: Relationship between LiFSI's intrinsic properties and battery performance metrics.

» To cite this document: BenchChem. [Application Notes and Protocols for LiFSI in Enhanced
Low-Temperature Lithium Batteries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600051#lifsi-for-improved-low-temperature-
performance-in-lithium-batteries]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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